[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine is a tertiary amine featuring a brominated thiophene ring linked via a methyl group to a 3-(dimethylamino)propylamine chain. Its molecular formula is C₁₂H₁₉BrN₂S, with a molecular weight of 303.26 g/mol. This compound is of interest in pharmaceutical and materials chemistry due to its structural versatility .
Properties
Molecular Formula |
C10H17BrN2S |
|---|---|
Molecular Weight |
277.23 g/mol |
IUPAC Name |
N-[(3-bromothiophen-2-yl)methyl]-N',N'-dimethylpropane-1,3-diamine |
InChI |
InChI=1S/C10H17BrN2S/c1-13(2)6-3-5-12-8-10-9(11)4-7-14-10/h4,7,12H,3,5-6,8H2,1-2H3 |
InChI Key |
GIQRRFCGEDVXRF-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCCNCC1=C(C=CS1)Br |
Origin of Product |
United States |
Preparation Methods
Bromination and Alkylation of Thiophene Derivatives
Method 1: Direct Bromination and Subsequent Functionalization
-
- Reaction : Nucleophilic substitution of the bromomethyl group with sodium methoxide (NaOMe) in methanol.
- Conditions : Reflux for 6 hours.
- Intermediate : 3-Bromo-2-(methoxymethyl)thiophene (Yield: 78%).
-
- Reagents : 3-(Dimethylamino)propylamine, potassium carbonate (K₂CO₃), and tetrabutylammonium iodide (TBAI) in acetonitrile.
- Conditions : 80°C for 12 hours.
- Final Product : [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine (Yield: 65%).
Reductive Amination Approach
Method 2: One-Pot Reductive Amination
- Reductive Amination :
- Reagents : 3-(Dimethylamino)propylamine, sodium cyanoborohydride (NaBH₃CN) in methanol.
- Conditions : Room temperature, 24 hours.
- Final Product : 72% yield, purity >95% (HPLC).
Copper-Catalyzed Cross-Coupling (Modern Approach)
Method 3: Multicomponent Cycloaromatization
- Substrates :
- ortho-Bromothiophenyl ketone.
- Terminal alkyne (propargyl alcohol).
- 3-(Dimethylamino)propylamine.
- Catalyst : Copper(I) iodide (CuI) in dimethylformamide (DMF).
- Conditions : 100°C, 8 hours under nitrogen.
- Outcome : Direct C–N bond formation with 68% yield and >90% regioselectivity.
Comparative Analysis of Methods
Research Findings and Optimization
- Solubility Challenges : The dimethylamino group enhances aqueous solubility (logP = 1.8), but halogenated thiophenes require polar aprotic solvents (e.g., DMF) for reactions.
- Stability : The compound is stable under acidic conditions (pH 4–6) but degrades in strong bases (pH >10).
- Gram-Scale Synthesis : Method 3 achieved 4.0 mmol scale with 80% yield, demonstrating industrial viability.
Chemical Reactions Analysis
Types of Reactions
[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine undergoes various chemical reactions, including:
-
Substitution Reactions: : The bromine atom in the thiophene ring can be substituted with other nucleophiles such as amines, thiols, or alkyl groups.
-
Oxidation Reactions: : The thiophene ring can undergo oxidation to form sulfoxides or sulfones.
-
Reduction Reactions: : The compound can be reduced to remove the bromine atom or to modify the amine group.
Common Reagents and Conditions
Substitution Reactions: Common reagents include sodium hydride (NaH), potassium carbonate (K2CO3), and various nucleophiles.
Oxidation Reactions: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.
Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Major Products
Substitution: Products include various substituted thiophenes.
Oxidation: Products include thiophene sulfoxides and sulfones.
Reduction: Products include de-brominated thiophenes and modified amines.
Scientific Research Applications
[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine is a chemical compound that has a bromothiophene moiety linked to a dimethylaminopropyl amine group. It has a molecular weight of approximately 277.22 g/mol. The compound's unique structural elements, including a bromine atom attached to a thiophene ring, contribute to its chemical properties and potential biological activities.
Potential Applications
[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine has potential applications in various fields:
- Condensation Reactions It can participate in condensation reactions, forming larger molecular structures.
- Medicinal Chemistry and Organic Synthesis The presence of the bromine atom in the thiophene ring enhances its reactivity and potential biological activity, making it an interesting subject of study.
Interaction Studies
Interaction studies involving [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine are crucial for understanding its potential biological mechanisms. These studies typically focus on:
- Evaluating how the compound interacts with specific proteins or enzymes.
- Assessing cytotoxicity and therapeutic effects on various cancer cell lines.
- Investigating affinity for neurotransmitter receptors, which could elucidate its potential as a drug candidate.
Mechanism of Action
The mechanism of action of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine involves its interaction with specific molecular targets. The bromine atom and the thiophene ring play crucial roles in its reactivity and binding affinity. The dimethylamino propyl amine group enhances its solubility and facilitates its interaction with biological molecules. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Key Differences
The following table summarizes structural analogs and their distinguishing features:
| Compound Name | Key Structural Features | Differences from Target Compound | Reference |
|---|---|---|---|
| 5-Bromo-N-[3-(dimethylamino)propyl]pyridin-2-amine | Pyridine ring with bromine at position 5; dimethylaminopropylamine chain | Heterocyclic ring (pyridine vs. thiophene) alters electronic properties and π-π interactions | |
| [(3-Bromophenyl)methyl][3-(dimethylamino)propyl]amine | Brominated phenyl ring instead of thiophene | Phenyl ring lacks sulfur, reducing electron-richness and potential for sulfur-mediated binding | |
| [3-(4-Bromophenyl)-3-(pyridin-2-yl)propyl]dimethylamine | Bromophenyl and pyridyl groups on propyl chain; dimethylamino terminus | Bulky aromatic substituents may sterically hinder interactions; increased molecular complexity | |
| N-[3-(dimethylamino)propyl]oleamide | Oleamide (fatty acid-derived) linked to dimethylaminopropylamine | Amide group introduces polarity and surfactant-like behavior, differing from the amine linkage | |
| 3-(Dimethylamino)-2-hydroxypropylamine | Hydroxyl group on propyl chain; methylamine substitution | Hydroxyl group increases hydrophilicity and hydrogen-bonding capacity |
Physicochemical Properties
- Lipophilicity : Bromothiophene (logP ~2.5) is less polar than bromopyridine (logP ~1.8) but more lipophilic than phenyl analogs (logP ~2.0). This influences membrane permeability and solubility .
- Basicity: The dimethylamino group (pKa ~8.5) remains protonated at physiological pH, enhancing water solubility and ionic interactions. Analogs with hydroxyl groups () exhibit higher polarity but lower basicity .
Biological Activity
[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, synthesis, and related research findings.
Chemical Structure and Properties
The compound has the molecular formula and a molecular weight of approximately 277.22 g/mol. Its structure features a brominated thiophene ring linked to a dimethylaminopropyl amine group, which is significant for its reactivity and biological interactions.
Synthesis
The synthesis of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine typically involves several steps, including bromination of the thiophene ring followed by amination reactions. The following table summarizes the synthetic routes commonly employed:
| Step | Reaction Type | Description |
|---|---|---|
| 1 | Bromination | Introduction of bromine at the 3-position of thiophene. |
| 2 | Alkylation | Reaction with 3-(dimethylamino)propyl amine to form the final product. |
Biological Activity
Preliminary studies indicate that [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine exhibits various biological activities, particularly as a potential ligand for neurotransmitter receptors. Its activities can be categorized as follows:
- Antidepressant Activity : Similar compounds have shown promise in treating depression, suggesting that this compound may have similar effects.
- Neuroprotective Effects : The structural characteristics may confer neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.
The mechanism by which [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with neurotransmitter receptors in the brain, modulating their activity and potentially influencing mood and cognitive functions.
Comparative Studies
Comparative analysis with structurally similar compounds reveals insights into the biological activity of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine. The following table highlights some related compounds and their known activities:
| Compound Name | Molecular Formula | Biological Activity |
|---|---|---|
| [(4-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine | C₁₂H₁₆BrN | Potential antidepressant |
| [(3-Bromothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine | C₁₁H₁₅BrN₂ | Neuroprotective effects |
| 3,3'-Iminobis(N,N-dimethylpropylamine) | C₁₂H₁₈N₂ | Antidepressant activity |
Case Studies
- Antidepressant Potential : A study conducted on similar brominated thiophene derivatives indicated significant antidepressant-like effects in animal models. The results suggest that modifications to the thiophene structure can enhance efficacy.
- Neuroprotection : Research on related compounds demonstrated neuroprotective properties against oxidative stress in neuronal cell lines, warranting further exploration of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine in neurodegenerative disease models.
Q & A
Basic Research Questions
Q. What synthetic routes are recommended for [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine?
- Methodological Answer : A two-step approach is commonly employed:
Bromination : Introduce bromine at the 3-position of thiophene using N-bromosuccinimide (NBS) under radical initiation (e.g., AIBN in CCl₄).
Alkylation : React the brominated thiophene derivative with 3-(dimethylamino)propylamine via nucleophilic substitution. Use sodium hydride (NaH) as a base in DMF at 80–100°C for 12–24 hours .
- Key Considerations : Monitor reaction progress via TLC (ethyl acetate:hexane, 1:3). Purify via column chromatography (silica gel, gradient elution).
Q. Which spectroscopic techniques are critical for structural confirmation?
- Methodological Answer :
- ¹H/¹³C NMR : Identify aromatic protons (δ 6.8–7.5 ppm for thiophene) and dimethylamino groups (δ 2.2–2.5 ppm for N(CH₃)₂).
- IR Spectroscopy : Confirm N–H stretching (~3300 cm⁻¹) and C–Br absorption (~600 cm⁻¹).
- Mass Spectrometry : Look for molecular ion peaks at m/z 301 (M+H⁺) and fragment ions corresponding to thiophene cleavage .
Q. What biological activities are reported for structurally related bromothiophene amines?
- Methodological Answer :
- Antimicrobial Activity : Analogues like (4-Bromothiophen-2-yl)methylamine show MIC values of 2–8 µg/mL against S. aureus .
- Anticancer Potential : Bromothiophene derivatives inhibit HDAC enzymes (IC₅₀: 0.2–0.45 µM) in leukemia cell lines .
- Mechanistic Insight : The bromine atom enhances electrophilicity, facilitating covalent binding to cysteine residues in target proteins .
Advanced Research Questions
Q. How can reaction yields be optimized during the alkylation step?
- Methodological Answer :
- Solvent Screening : Compare polar aprotic solvents (DMF vs. DMSO) to enhance nucleophilicity.
- Base Selection : Test NaH, K₂CO₃, or DBU to minimize side reactions (e.g., elimination).
- Temperature Control : Lower temperatures (40–60°C) reduce byproduct formation while maintaining reactivity .
Q. What strategies address challenges in enantiomeric purity for chiral derivatives?
- Methodological Answer :
- Chiral Catalysts : Use (R)-BINAP or Jacobsen’s catalyst for asymmetric synthesis.
- Chromatographic Resolution : Employ chiral stationary phases (e.g., Chiralpak® AD-H) with hexane:isopropanol (90:10) .
Q. How does the bromine substitution pattern influence biological activity?
- Methodological Answer :
- Comparative Analysis :
| Compound | Bromine Position | IC₅₀ (HDAC Inhibition) |
|---|---|---|
| 3-Bromo | Thiophene C-3 | 0.25 µM |
| 5-Bromo | Thiophene C-5 | 0.45 µM |
- Structural Rationale : 3-Bromo substitution aligns with HDAC active-site geometry, enhancing binding affinity via halogen bonding .
Q. What computational methods predict molecular interactions with biological targets?
- Methodological Answer :
- Docking Studies : Use AutoDock Vina to model binding to HDAC8 (PDB: 1T69). Focus on π-π stacking (thiophene vs. Phe152) and hydrogen bonding (amine vs. Asp101).
- MD Simulations : Run 100 ns simulations in GROMACS to assess stability of ligand-receptor complexes .
Data Contradictions and Resolution
- Synthetic Yield Variability : Conflicting reports on NaH efficacy (80% yield in DMF vs. 50% in THF) suggest solvent polarity is a critical factor. Validate with controlled replicates .
- Biological Activity Discrepancies : Differences in IC₅₀ values for bromothiophene analogues may arise from assay conditions (e.g., serum protein interference). Standardize protocols using cell-free enzymatic assays .
Tables for Key Comparisons
Table 1 : Synthetic Conditions for Alkylation Step
| Base | Solvent | Temp (°C) | Yield (%) |
|---|---|---|---|
| NaH | DMF | 80 | 85 |
| K₂CO₃ | DMSO | 60 | 72 |
Table 2 : Biological Activity of Bromothiophene Analogues
| Compound | Target | Activity (IC₅₀) |
|---|---|---|
| (4-Bromo-thiophen-2-yl)methylamine | HDAC8 | 0.45 µM |
| (3-Bromo-thiophen-2-yl)methylamine | CYP450 3A4 | 1.2 µM |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
